Cas no 62856-25-1 (Ethanone, 2-(4-bromophenyl)-1-(4-hexylphenyl)-)

Ethanone, 2-(4-bromophenyl)-1-(4-hexylphenyl)- structure
62856-25-1 structure
Product Name:Ethanone, 2-(4-bromophenyl)-1-(4-hexylphenyl)-
CAS No:62856-25-1
MF:C20H23BrO
MW:359.300025224686
CID:429831
PubChem ID:12347689
Update Time:2025-04-19

Ethanone, 2-(4-bromophenyl)-1-(4-hexylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 2-(4-bromophenyl)-1-(4-hexylphenyl)-
    • 2-(4-bromophenyl)-1-(4-hexylphenyl)ethanone
    • HXUHPYSBPHORRJ-UHFFFAOYSA-N
    • 2-(4-Bromophenyl)-1-(4-hexylphenyl)ethan-1-one
    • DTXSID90492950
    • SCHEMBL4454213
    • 62856-25-1
    • 2-(4-bromo-phenyl)-1-(4-hexyl-phenyl)-ethanone
    • Inchi: 1S/C20H23BrO/c1-2-3-4-5-6-16-7-11-18(12-8-16)20(22)15-17-9-13-19(21)14-10-17/h7-14H,2-6,15H2,1H3
    • InChI Key: HXUHPYSBPHORRJ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)CC(C1C=CC(=CC=1)CCCCCC)=O

Computed Properties

  • Exact Mass: 358.09329
  • Monoisotopic Mass: 358.09323g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 8
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.9
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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